The far-infrared spectra and thermodynamic properties of vanadium and titanium tetrachlorides
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000208
Abstract
The far-infrared spectra (180–45 cm.–1) of solutions of vanadium and titanium tetrachlorides in carbon tetrachloride have been measured, the vibrational assignments discussed, and the thermodynamic functions calculated. The values of the functions for vanadium tetrachloride, which include the heat and free-energy of formation, are tabulated for 298·15–1500° K.
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